2-Phenoxyvaleric acid

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-phenoxypentanoic acid
• InChI: InChI=1S/C11H14O3/c1-2-6-10(11(12)13)14-9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3,(H,12,13)
• InChI Key: XYOHPPZTSDDKFM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)O)OC1=CC=CC=C1

Description

2-Phenoxyvaleric acid (C11H14O3) is a carboxylic acid derivative featuring a phenoxy group (-O-C6H5) attached to the second carbon of a valeric acid backbone. Its synthesis likely involves coupling phenols with valeric acid precursors under catalytic conditions, akin to methods used for phenoxy-substituted heterocycles .

Chemical Reactions Analysis

Key Limitations in Available Data

The search results exclusively detail:

• 5-Phenylvaleric acid reactions (oxidation, reduction, substitution) involving its phenyl-substituted valeric acid structure

• Microbial metabolites like phenyl-γ-valerolactones derived from flavan-3-ol catabolism

• Synthetic routes for cyclic ketones (e.g., 1-benzosuberone) using 5-phenylpentanoic acid

No studies explicitly address 2-phenoxyvaleric acid or its reactivity.

Suggested Research Directions

To investigate 2-phenoxyvaleric acid’s chemistry, consider these strategies:

2.1. Analogous Reaction Pathways

While direct data is absent, analogous reactions for phenoxy-substituted carboxylic acids might include:

Reaction Type	Potential Reagents/Conditions	Expected Products
Esterification	Methanol/H<sub>2</sub>SO<sub>4</sub> catalyst	Methyl 2-phenoxyvalerate
Amidation	Thionyl chloride + ammonia	2-Phenoxyvaleramide
Decarboxylation	Pyrolysis at 200–300°C	Phenoxybutane + CO<sub>2</sub>

Note: These are hypothetical and require experimental validation.

2.2. Computational Modeling

Molecular dynamics simulations (as used for 5-phenylpentanoic acid derivatives) could predict:

• Binding affinities with enzymes (e.g., cytochrome P450)

• Degradation pathways under oxidative conditions

Critical Data Gaps

The absence of experimental or theoretical studies on 2-phenoxyvaleric acid highlights the need for:

• Synthetic studies to explore its reactivity with common electrophiles/nucleophiles.

• Spectroscopic characterization (NMR, IR, MS) to establish baseline properties.

• Thermodynamic analyses (e.g., DSC, TGA) to assess stability under varying conditions.

Recommendations for Reliable Sources

To obtain authoritative data, consult:

• SciFinder or Reaxys for reaction databases

• ACS Publications or RSC Journals for recent synthetic methodologies

• Patent databases (e.g., USPTO, Espacenet) for industrial applications

This compound’s chemistry remains unexplored in the provided literature, emphasizing the necessity for targeted experimental research to elucidate its reactivity and applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 2-phenoxyvaleric acid with key analogs based on molecular properties, synthesis, and applications.

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications	Safety Considerations
2-Phenoxyvaleric acid	C11H14O3	194.23	Carboxylic acid, phenoxy	Pharmaceutical intermediates, surfactants	Limited data; handle with standard PPE
5-Phenylvaleric acid	C11H14O2	178.23	Carboxylic acid, phenyl	Polymer additives, lubricants	Avoid inhalation; skin/eye irritant
2-Benzothiazole-2-oxyacetic acid	C9H7NO3S	225.22	Carboxylic acid, benzothiazole	Organic synthesis, corrosion inhibitors	Respiratory protection required
2-Fluorooctanoic acid	C8H15FO2	162.20	Carboxylic acid, fluorine	Fluorinated surfactants, R&D	Toxic upon ingestion; environmental hazard

Key Findings:

Fluorinated analogs like 2-fluorooctanoic acid exhibit higher environmental persistence and toxicity, limiting their industrial use despite superior surfactant properties .

Synthetic Routes: 2-Phenoxyvaleric acid likely employs nucleophilic substitution or coupling reactions, similar to 2-phenyloxazole-5-carboxylic acid synthesis (e.g., copper iodide catalysis, inert atmosphere) . In contrast, fluorinated acids require specialized fluorination steps, such as electrochemical methods or halogen exchange, increasing production complexity .

Safety and Handling: Phenoxy-substituted acids generally pose moderate hazards (e.g., skin/eye irritation), while fluorinated derivatives demand stringent environmental controls due to bioaccumulation risks .

Q & A

Q. Table 1. Key Analytical Parameters for 2-Phenoxyvaleric Acid

Parameter	Method	Optimal Range	Reference
Purity	HPLC	≥98%
Structural Confirmation	¹H NMR	δ 1.2–1.6 (m, CH₂)
Degradation Products	GC-MS	Quantify at 25°C

Q. Table 2. Common Covariates in Bioactivity Studies

Covariate	Impact on Data	Adjustment Method
Solvent Polarity	Alters compound solubility	Include as fixed effect
Cell Line Variability	Affects metabolic uptake	Random-effects model
pH	Modifies ionization state	Stratified analysis